Manganese Chloride is the dichloride salt of manganese, an essential trace element and a cofactor for many enzymes involved in a variety of biological activities in cells, with potential immunomodulating activity. Upon administration, manganese may act as an adjuvant and induce both humoral and cellular immune responses.
See also: Manganous cation (has active moiety); Manganese cation (2+) (has active moiety) ... View More ...
Cl2H8MnO4
Manganese (II) chloride
CAS No.: 11132-78-8
Cat. No.: VC20950460
Molecular Formula: Cl2Mn.4H2O
Cl2H8MnO4
Molecular Weight: 197.90 g/mol
* For research use only. Not for human or veterinary use.

Specification
CAS No. | 11132-78-8 |
---|---|
Molecular Formula | Cl2Mn.4H2O Cl2H8MnO4 |
Molecular Weight | 197.90 g/mol |
IUPAC Name | dichloromanganese;tetrahydrate |
Standard InChI | InChI=1S/2ClH.Mn.4H2O/h2*1H;;4*1H2/q;;+2;;;;/p-2 |
Standard InChI Key | CNFDGXZLMLFIJV-UHFFFAOYSA-L |
SMILES | [Cl-].[Cl-].[Mn+2] |
Canonical SMILES | O.O.O.O.Cl[Mn]Cl |
Boiling Point | 1190 °C |
Colorform | Pink trigonal crystals |
Melting Point | 650 °C |
Introduction
Physical Properties
Anhydrous Form
The anhydrous form of manganese(II) chloride presents as a pink solid with cubic crystalline structure. It is deliquescent, meaning it absorbs moisture from the air to form a solution. The anhydrous form maintains stability under normal conditions but readily absorbs water when exposed to humid environments.
Hydrated Forms
The tetrahydrate form (MnCl₂·4H₂O) is the most commonly encountered hydrate of manganese(II) chloride. It appears as rose-colored crystals with a monoclinic structure. This form demonstrates greater solubility in water compared to the anhydrous version, particularly at elevated temperatures.
Chemical Structure and Bonding
Manganese(II) chloride adopts different structural arrangements depending on its hydration state. The anhydrous form crystallizes in a layered cadmium chloride-like structure, while the hydrated forms display more complex coordination geometries.
In the trigonal R-3m space group, MnCl₂ forms a two-dimensional structure consisting of three MnCl₂ sheets oriented in the (0, 0, 1) direction. Within this arrangement, each Mn²⁺ ion coordinates with six equivalent Cl¹⁻ atoms, forming edge-sharing MnCl₆ octahedra. All Mn–Cl bond lengths measure approximately 2.55 Å. The chloride ions adopt a distorted T-shaped geometry, each bonding to three equivalent Mn²⁺ atoms .
The tetrahydrate consists of octahedral cis-Mn(H₂O)₄Cl₂ molecules, though a metastable trans isomer has also been identified. In contrast, the dihydrate MnCl₂(H₂O)₂ exists as a coordination polymer where each manganese center coordinates with four doubly bridging chloride ligands, with the octahedral coordination completed by a pair of mutually trans aquo ligands .
When dissolved in water, these hydrates form the metal aquo complex [Mn(H₂O)₆]²⁺, which contributes to the slightly acidic nature of aqueous manganese(II) chloride solutions, typically exhibiting a pH around 4 .
Preparation Methods
Several established methods exist for synthesizing manganese(II) chloride, with the choice of method often depending on the desired form and purity of the final product.
From Manganese Dioxide
A common industrial approach involves treating manganese dioxide with concentrated hydrochloric acid according to the following reaction:
MnO₂ + 4 HCl → MnCl₂ + 2 H₂O + Cl₂
Historically, this reaction was employed for chlorine production during the 19th century. The resulting solution can be purified by careful neutralization with MnCO₃ to selectively precipitate iron impurities commonly found in manganese dioxide .
From Elemental Manganese or Manganese Compounds
Laboratory preparation typically involves treating manganese metal or manganese(II) carbonate with hydrochloric acid:
Mn + 2 HCl + 4 H₂O → MnCl₂(H₂O)₄ + H₂
MnCO₃ + 2 HCl + 3 H₂O → MnCl₂(H₂O)₄ + CO₂
Other manganese-containing starting materials can also be employed, including manganese(II) oxide and manganese(II) hydroxide .
Preparation of Anhydrous Manganese(II) Chloride
To obtain the anhydrous form, several methods are available:
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Heating manganese(II) oxide or manganese(II) carbonate with dry hydrogen chloride
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Burning elemental manganese in chlorine at 700-1000°C
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Dehydrating the tetrahydrate by heating above 200°C
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Dehydration in a stream of hydrogen chloride gas
The choice of preparation method significantly influences the purity and properties of the final product, with laboratory-scale preparations typically yielding higher purity compared to industrial processes.
Chemical Properties and Reactions
Manganese(II) chloride exhibits chemical behavior characteristic of manganese(II) compounds while also demonstrating properties unique to its chloride salt form.
The compound functions as a weak Lewis acid, interacting with chloride ions to form a series of complex anions including [MnCl₃]⁻, [MnCl₄]²⁻, and [MnCl₆]⁴⁻ . This property enables manganese(II) chloride to participate in various coordination chemistry applications.
When treated with organic ligands, manganese(II) compounds often undergo oxidation by atmospheric oxygen to produce manganese(III) complexes. Examples include [Mn(EDTA)]⁻, [Mn(CN)₆]³⁻, and [Mn(acetylacetonate)₃]. Additionally, manganese(II) chloride forms a labile 2:1 adduct with triphenylphosphine .
Manganese(II) chloride readily forms double salts with alkali metal chlorides when mixed in stoichiometric quantities. These double salts, which may have compositions such as KMnCl₃ or K₂MnCl₄, can decompose in water . The compound also forms stable adducts with nitrogen-containing compounds, including ammonia and hydroxylamine, producing complexes like MnCl₂·6NH₃ and MnCl₂·2NH₂OH .
In aqueous solutions, manganese(II) chloride participates in double decomposition reactions with soluble salts of other metals, generating precipitates of insoluble manganese(II) compounds or other metal salts . This reactivity is valuable in analytical chemistry and separation processes.
Applications and Uses
Industrial Applications
Manganese(II) chloride finds extensive use across numerous industries owing to its distinctive properties. In the textile industry, it serves as an agent for dyeing and printing textiles, providing unique colorations and fixative properties .
The compound plays a critical role in metallurgical processes, functioning as an alloying agent. When added to molten magnesium, it produces magnesium-manganese alloys with enhanced properties . Furthermore, it contributes to electroplating processes, particularly in depositing manganese coatings on metal surfaces to improve corrosion resistance and provide aesthetic finishes .
In the manufacturing sector, manganese(II) chloride serves as a colorant for brick production and as a component in dry cell batteries . It also facilitates the preparation of drying agents for paints and varnishes, contributing to improved product performance and longevity .
Catalytic Applications
One of the most significant applications of manganese(II) chloride lies in its catalytic properties. The compound functions effectively as a catalyst in various chemical reactions, including chlorination processes and organic synthesis . Research has demonstrated its particular efficacy as a catalyst in three-component coupling reactions for the synthesis of propargylamines and fused triazoles, offering an environmentally friendly approach that works efficiently with aromatic, aliphatic, and heterocyclic aldehydes .
These catalytic applications highlight manganese(II) chloride's value in green chemistry initiatives, as it enables efficient, eco-friendly, and operationally simple methodologies for complex organic syntheses .
Environmental and Health Applications
In environmental management, manganese(II) chloride contributes to wastewater treatment processes, helping remove contaminants and precipitate metals from industrial effluents . This application leverages the compound's ability to participate in precipitation reactions with various metal ions.
In agriculture and animal husbandry, manganese(II) chloride serves as a nutritional additive in animal feed, providing essential manganese to livestock and poultry . Medical research continues to explore potential therapeutic applications, although comprehensive clinical applications remain in developmental stages .
Biological and Health Effects
Research into the biological impact of manganese(II) chloride reveals significant findings regarding its interaction with living systems, particularly neural tissues. Studies indicate that manganese overexposure can induce neurotoxicity, potentially leading to a condition known as manganism, which presents clinical manifestations similar to those observed in parkinsonism .
Mechanistic investigations using human neuroblastoma SH-SY5Y cells have demonstrated that manganese(II) chloride induces mitophagy and causes neurotoxicity by promoting BNIP3-mediated reactive oxygen species (ROS) generation . The compound leads to compromised mitochondrial membrane potential and triggers apoptosis by enhancing BNIP3 expression and converting LC3-I to LC3-II .
Cell viability assays have quantified this toxicity, finding that after 24 and 48 hours of exposure, the IC₅₀ values for inhibiting SH-SY5Y cells were 585 ± 139 μmol/L and 345 ± 273 μmol/L, respectively . Research also indicates that reducing BNIP3 expression attenuates the adverse effects of manganese(II) chloride exposure, suggesting potential protective interventions .
These findings highlight the importance of proper handling and exposure limits when working with manganese(II) chloride, particularly in industrial settings where routine exposure may occur.
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